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Introduction

The ADP-Glo™ Kinase Assay is a luminescent adenosine diphosphate (ADP) detection assay
designed for the universal, homogeneous, and high-throughput screening of kinase activity.[1]
[2] This assay quantifies the amount of ADP produced during a kinase reaction, where the
luminescent signal generated is directly proportional to the kinase activity.[1][3] Its high
sensitivity allows for the detection of very low amounts of ADP (as low as 20nM) even in the
presence of high ATP concentrations (up to 1mM), making it suitable for a wide range of
kinases, including those with low ATP turnover.[1] The assay is performed in a simple two-step
process, making it amenable to automation and high-throughput screening.[2][4]

Assay Principle

The ADP-Glo™ Kinase Assay is based on a two-step enzymatic reaction. First, upon
completion of the primary kinase reaction, the ADP-Glo™ Reagent is added to terminate the
kinase reaction and deplete any remaining ATP. In the second step, the Kinase Detection
Reagent is added to convert the ADP generated in the kinase reaction into ATP. This newly
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synthesized ATP is then used in a luciferase/luciferin reaction to produce a stable, "glow-type"

luminescent signal that is proportional to the initial amount of ADP.[1][5]
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Caption: Principle of the ADP-Glo™ Kinase Assay.

Experimental Protocols
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Reagent Preparation

1. ADP-Glo™ Reagent:

This reagent is typically provided ready to use.[1]

If stored frozen, thaw at room temperature before use.
. Kinase Detection Reagent:

Kinase Detection Buffer: Thaw the buffer at room temperature.[6] If a precipitate is observed,
it can be dissolved by incubating at 37°C for 15 minutes with occasional swirling.[6]

Kinase Detection Substrate: Equilibrate the lyophilized substrate to room temperature.[6]

Reconstitution: Transfer the entire volume of Kinase Detection Buffer into the amber bottle
containing the Kinase Detection Substrate.[6]

Mixing: Mix by gentle vortexing or inversion until the substrate is completely dissolved
(typically less than one minute).[6]

Storage: Use the reconstituted reagent immediately or store in single-use aliquots at -20°C.

[6]
. ATP and ADP Standard Solutions:

Prepare 1mM stock solutions of Ultra Pure ATP and ADP in the desired 1X kinase reaction
buffer.[6] It is crucial to use high-purity ATP to minimize background signal from ADP
contamination.[4]

Standard Curve Preparation (ATP-to-ADP Conversion
Curve)

To quantify the amount of ADP produced, a standard curve should be generated. This curve
simulates different percentages of ATP to ADP conversion.
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% ADP Conversion Volume of 1mM ATP (pL) Volume of 1mM ADP (pL)
0 100 0

1 99 1

2 98 2

3 97 3

4 96 4

5 95 5
10 90 10
20 80 20
40 60 40
60 40 60
80 20 80
100 0 100

Table 1: Example volumes for preparing a 1mM ATP+ADP standard series.[7]

Assay Procedure

The following protocol is based on a 384-well plate format. Volumes can be scaled for other
plate formats, maintaining a 1:1:2 ratio of kinase reaction:ADP-Glo™ Reagent:Kinase
Detection Reagent.[6]

1. Kinase Reaction:

o Perform a 5 pL kinase reaction in a white, opaque multi-well plate.[4][6] Include appropriate
controls (e.g., no enzyme, no substrate).

« If the reaction is not performed at room temperature, allow the plate to equilibrate to room
temperature before proceeding.[6]
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. ATP Depletion:

Add 5 pL of ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete
the remaining ATP.[6]

Mix the plate on a plate shaker.
Incubate at room temperature for 40 minutes.[1][6]
. ADP Detection and Luminescence Generation:

Add 10 pL of Kinase Detection Reagent to each well.[6] This step converts ADP to ATP and
initiates the luciferase reaction.[4]

Mix the plate on a plate shaker.

Incubate at room temperature for 30-60 minutes.[1] The optimal incubation time may depend
on the ATP concentration used in the kinase reaction.[6]

. Luminescence Measurement:

Measure the luminescence using a plate-reading luminometer.[1] An integration time of
0.25-1 second per well is a good starting point.[6] The luminescent signal is stable for over 3
hours.[1]

Experimental Workflow Diagram
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Caption: Experimental workflow for the ADP-Glo™ Kinase Assay.
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Data Presentation

Quantitative data from the ADP-Glo™ Kinase Assay should be summarized for clear

interpretation and comparison.

Table 2: Summary of Standard Protocol Parameters

Parameter Value Notes

Kinase Reaction Volume 5pL For 384-well plate format.
Maintains a 1:1 ratio with the

ADP-Glo™ Reagent Volume 5L ] ]
kinase reaction.[6]

Kinase Detection Reagent Maintains a 1:1:2 overall ratio.

10 pL
Volume [6]
ATP Depletion Incubation 40 minutes At room temperature.[1]

Luminescence Development

Incubation

30-60 minutes

At room temperature.[1]

Allows for batch processing of

Luminescence Signal Stability > 3 hours
plates.[1]
ADP Detection Limit 20 nM Highly sensitive assay.[1]
o ) Up to 5mM with ADP-Glo™
Max ATP in Kinase Reaction 1 mM

Max Assay.[4]

Data Analysis

» Standard Curve: Plot the luminescence (Relative Light Units, RLU) from the ATP-to-ADP
conversion standards against the corresponding percentage of ADP conversion or ADP

concentration.

» Kinase Activity: Use the standard curve to convert the RLU values from the experimental

wells into the amount of ADP produced.
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« Inhibitor Potency: For inhibitor screening, plot the percentage of kinase inhibition versus the

inhibitor concentration and fit the data to a suitable model (e.g., four-parameter logistic) to

determine the ICso value.

Troubleshooting

Issue Possible Cause Suggested Solution
Reagent degradation Aliguot reagents and store at
Low Signal (improper storage, freeze-thaw  the recommended

cycles).

temperature.[8]

Incorrect reagent preparation.

Double-check all dilutions and
ensure all components were
added.[8]

Low enzyme activity.

Optimize enzyme
concentration and reaction

time.

High Background

ATP contamination in

reagents.

Use high-purity ATP (Ultra
Pure ATP).[4][7]

Contamination of labware with
ATP.

Use dedicated, sterile labware.

[8]

Inconsistent Results

Pipetting errors, especially with

small volumes.

Use calibrated pipettes;
consider automated liquid
handlers for HTS.[9]

Incomplete mixing of reagents.

Ensure proper mixing after

each reagent addition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15978121?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

